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Tideglusib Solubility Data

Solvent Solubility Notes / Conditions

DMSO ≥ 16.7 mg/mL (50

mM) [1]

With gentle warming [1].

DMSO ~33.33 mg/mL (99.67

mM) [2]

May require ultrasonication; Hygroscopic DMSO impacts solubility,

use newly opened containers [2].

DMSO ~66 mg/mL (197.37

mM) [3]

From a specific batch; Moisture-absorbing DMSO reduces

solubility, use fresh DMSO [3].

Water Insoluble [3] [1] -

Ethanol Insoluble [3] [1] -

Solubility and DMSO Handling Guidelines

General Protocol: For preparing stock solutions, warm the tube at 37°C for 10 minutes and/or use
sonication (ultrasonic bath) to aid dissolution [1]. Stock solutions can be stored below -20°C for
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several months [1].

Critical Consideration: Hygroscopic DMSO has a significant impact on solubility. Always use
freshly opened, dry DMSO to prepare stock solutions [2]. Using moisture-absorbed DMSO will lead

to lower-than-expected solubility and potential precipitation.
DMSO Concentration in Assays: For downstream cellular assays, the final DMSO concentration

must be controlled to avoid cytotoxicity. Data suggests that for at least one protein stability assay, the
DMSO concentration should be kept lower than 2.5% to not affect protein stability [4].

Working Solution Formulations for In Vivo Studies

The following table lists formulations for preparing Tideglusib working solutions for animal studies,

validated by commercial laboratories [3] [2].

Formulation
Final
Concentration

Preparation Method

Clear Solution 2.5 mg/mL (7.48

mM) [3]

40 µL of 62.5 mg/ml DMSO stock + 960 µL corn oil [3].

Clear Solution 1.0 mg/mL (2.99

mM) [3] [2]

50 µL of 20 mg/ml DMSO stock + 400 µL PEG300 →

mix → + 50 µL Tween-80 → mix → + 500 µL saline [3]
[2].

Homogeneous
Suspension

≥ 5 mg/mL [3] Add Tideglusib powder to 1% Carboxymethyl cellulose
(CMC-Na) solution and mix evenly [3].

Troubleshooting Common Issues

Problem: Precipitation in aqueous buffers.

Cause: Tideglusib is insoluble in water [3] [1]. Precipitation occurs when a DMSO stock

solution is added to aqueous media if the final concentration exceeds its negligible aqueous
solubility.

Solution: Ensure the final DMSO concentration is kept within a tolerable range (e.g., < 2.5% for
some systems [4]). For higher dosing, use one of the validated in vivo formulations listed above

instead of directly diluting DMSO stock into saline or buffer.
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Problem: Lower observed solubility than reported.

Cause: Use of old or hydrated DMSO [3] [2].
Solution: Use a freshly opened, anhydrous DMSO vial. Aliquot DMSO into small, sealed

vials to minimize repeated exposure to atmospheric moisture.

Problem: Need for high concentration with low DMSO.

Cause: The requirement to keep final DMSO low in sensitive systems.

Solution: Prepare a highly concentrated stock solution (e.g., using the 66 mg/mL in DMSO
protocol with fresh solvent [3]) so that the volume added to the assay is minimal. Alternatively,

use a suspension method like CMC-Na for in vivo oral gavage [3].

The following diagram outlines the decision-making workflow for preparing Tideglusib solutions.
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Start: Prepare Tideglusib Solution

Application Type?

In Vitro / Cellular Assay

  In Vitro

In Vivo Administration

  In Vivo

Prepare DMSO Stock Solution

Choose Formulation Based on Route

Use FRESH, anhydrous DMSO

Warm at 37°C &/or Sonicate

Dilute in Buffer/Media

Control Final DMSO < 1-2.5%

Proceed with Experiment

Oral: CMC-Na Suspension
(≥5 mg/mL)

IP/IV: PEG300/Tween80/Saline
(1 mg/mL)
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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